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Compound of Interest

Compound Name: 1-Bromo-3-phenoxypropan-2-one
Cat. No.: B8783613
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-phenylpropan-2-one is a valuable reagent in organic synthesis, characterized by a
reactive a-bromoketone moiety adjacent to a phenyl-substituted acetone framework.[1] This
structure renders it an excellent electrophile and alkylating agent, making it a key precursor in
the synthesis of various heterocyclic compounds.[1] Its utility is particularly noted in the
formation of nitrogen-containing scaffolds such as pyrroles and imidazoles, which are of
significant interest due to their potential pharmacological activities.[1]

Physicochemical Properties

A clear understanding of the physicochemical properties of 1-Bromo-3-phenylpropan-2-one is
essential for its handling, application in reactions, and analytical characterization.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8783613#bc-rfq
https://www.benchchem.com/product/b041926
https://www.benchchem.com/product/b041926
https://www.benchchem.com/product/b041926
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C9H9BrO [2][3]
Molecular Weight 213.07 g/mol [2][3]
CAS Number 20772-12-7 [21[3]
Appearance Dark Oil [2]
IUPAC Name 1-bromo-3-phenylpropan-2- 3]
one
SMILES C1=CC=C(C=C1)CC(=0O)CBr [3]

Synthesis and Reactivity

The synthesis of 1-Bromo-3-phenylpropan-2-one and related structures often involves the
bromination of a suitable precursor. For instance, a general approach involves the reaction of a
phenyl-substituted propane derivative with a brominating agent.

The reactivity of 1-Bromo-3-phenylpropan-2-one is primarily dictated by the presence of the a-
bromoketone functional group. This makes the carbon atom attached to the bromine highly
susceptible to nucleophilic attack, leading to the substitution of the bromine atom. This
reactivity is the cornerstone of its application in the synthesis of more complex molecules.[1]

Applications in Drug Development and Organic
Synthesis

1-Bromo-3-phenylpropan-2-one serves as a versatile intermediate in the synthesis of a wide
array of organic compounds, including those with potential therapeutic applications.

o Synthesis of Heterocyclic Compounds: It is a key starting material for the synthesis of
various heterocyclic systems. The reaction mechanism typically involves nucleophilic
substitution of the bromine atom, which can be followed by intramolecular cyclization to form
rings.[1]

 Building Block for Complex Molecules: Its bifunctional nature allows for its use in the
stepwise construction of more intricate molecular architectures.[1]
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e Pharmaceutical and Agrochemical Intermediates: While direct applications are in synthesis,
the derivatives of 1-Bromo-3-phenylpropan-2-one are explored in the development of
pharmaceuticals and agrochemicals.

Safety and Handling

Proper handling of 1-Bromo-3-phenylpropan-2-one is crucial due to its hazardous nature.

Hazard Identification:

Combustible liquid.[3][4]

Causes skin irritation.[3][4]

Causes serious eye damage.[3][4]

May cause respiratory irritation.[3][4]

Precautionary Measures:

Handle in a well-ventilated place.[4]

Wear suitable protective clothing, including gloves and eye/face protection.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

In case of exposure, it is imperative to seek medical attention.[4][5]

Chemical Structure and Representation

The structural representation of 1-Bromo-3-phenylpropan-2-one is crucial for understanding its
reactivity and interactions.

Caption: 2D chemical structure of 1-Bromo-3-phenylpropan-2-one.
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¢ ChemAdvin. 1-Bromo-3-phenylpropan-2-one. [Link]
e PubChem. 1-Bromo-3-phenyl-2-propanone. [Link]
e Chemsrc. 1-Bromo-3-phenylpropane. [Link]

e Chemsrc. 1-Bromoacetone. [Link]

e PubChem. 1-Bromo-3-phenylprop-2-en-1-ol. [Link]
e ChemBK. 1-Bromo-3-phenylpropane. [Link]

e ChemBK. 1-bromo-1-phenyl-2-propanon. [Link]

¢ PubChem. 1-Bromo-3-phenylpropan-2-ol. [Link]

e Thermo Fisher Scientific. SAFETY DATA SHEET. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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